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Compound of Interest

Compound Name: 5-Hydroxynicotinic acid

Cat. No.: B121310 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Hydroxynicotinic acid, a pyridine derivative and an analog of nicotinic acid (Vitamin B3), is

a compound of significant interest in pharmaceutical and chemical research. Its structural

features, including a pyridine ring functionalized with both a hydroxyl and a carboxylic acid

group, make it a versatile building block for the synthesis of a wide array of more complex

molecules. This guide provides an in-depth overview of 5-Hydroxynicotinic acid, including its

chemical identity, physicochemical properties, synthesis protocols, and its role in biological

systems.

Chemical Identity and Synonyms
The definitive identifier for 5-Hydroxynicotinic acid is its CAS (Chemical Abstracts Service)

Registry Number. It is also known by several synonyms in scientific literature and commercial

catalogs.
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Identifier Value

CAS Number 27828-71-3[1]

Primary Name 5-Hydroxynicotinic acid

Systematic Name 5-Hydroxypyridine-3-carboxylic acid[1]

Synonyms
3-Carboxy-5-hydroxypyridine, 5-Hydroxy-3-

pyridinecarboxylic acid[1]

Physicochemical and Spectral Data
A summary of the key physicochemical and spectral properties of 5-Hydroxynicotinic acid is

provided below. This data is crucial for its handling, characterization, and application in

experimental settings.

Property Value Source

Molecular Formula C6H5NO3 [1]

Molecular Weight 139.11 g/mol [1]

Appearance White to yellow powder/crystal [2]

Melting Point 299 °C [3]

Boiling Point (Predicted) 519.3 ± 35.0 °C [4]

Density (Predicted) 1.485 ± 0.06 g/cm³ [4]

pKa (Predicted) 2.08 ± 0.10 [2][5]

Solubility Soluble in water [6]

¹H NMR (300MHz, DMSO-d6,

Predicted)

8.48 (d, J=1.5 Hz, 1H), 8.26 (d,

J=2.6 Hz, 1H), 7.51 (d, J=1.9

Hz, 1H)

[3]

IR Spectrum Available [7]

Mass Spectrum Available [8]
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Experimental Protocols
Synthesis of 5-Hydroxynicotinic Acid from 5-
Bromonicotinic Acid
This protocol details a common method for the laboratory synthesis of 5-Hydroxynicotinic
acid.

Materials:

5-Bromonicotinic acid

Sodium hydroxide (NaOH)

Copper (II) sulfate pentahydrate (CuSO₄·5H₂O)

Copper powder (0-valent)

Sodium sulfide hydrate (Na₂S·xH₂O)

Water

Reaction flask

Reflux condenser

Stirring apparatus

Heating mantle

Procedure:

To a reaction flask, add 10.1 g (0.05 mol) of 5-bromonicotinic acid, a solution of 10 g of

NaOH dissolved in 63 mL of water, 3.1 g of copper (II) sulfate pentahydrate, and 0.42 g of

copper powder.[4]

Stir the reaction mixture vigorously and heat under reflux for 30 hours.[4]

After the reflux period, cool the mixture to room temperature.[4]
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Add 4.8 g of sodium sulfide hydrate and continue stirring overnight.[4]

Heat the mixture to 70 °C to complete the reaction. The product, 5-Hydroxynicotinic acid,

can then be isolated and purified using standard techniques.

Below is a graphical representation of the synthesis workflow.

Synthesis Workflow of 5-Hydroxynicotinic Acid
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Caption: Synthesis Workflow of 5-Hydroxynicotinic Acid.

Biological Role and Signaling Pathways
As a nicotinic acid analog, 5-Hydroxynicotinic acid is primarily utilized in research to probe

metabolic pathways and enzyme mechanisms.

Metabolic Relevance: 5-Hydroxynicotinic acid is recognized for its potential to inhibit the

metabolism of nicotinic acid in human platelets.[4][9] It also serves as a substrate analog in the

investigation of the hydroxylation mechanism of the flavoprotein 2-methyl-3-hydroxypyridine-5-

carboxylic acid oxygenase (MHPCO).[4][9]

While not directly implicated in a major signaling cascade, its structural similarity to nicotinic

acid places it within the broader context of NAD⁺ (nicotinamide adenine dinucleotide)

metabolism. The general pathway for the conversion of nicotinic acid to NAD⁺ is a fundamental

cellular process.

Below is a simplified diagram illustrating the Preiss-Handler pathway, the metabolic route for

the conversion of nicotinic acid to NAD⁺. 5-Hydroxynicotinic acid, as an analog, is studied in

the context of enzymes within this and related pathways.
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Preiss-Handler Pathway for NAD⁺ Synthesis
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Caption: Preiss-Handler Pathway for NAD⁺ Synthesis.

Applications in Research and Development
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5-Hydroxynicotinic acid serves as a valuable intermediate in several areas of chemical and

pharmaceutical R&D:

Pharmaceutical Synthesis: It is a precursor for the synthesis of novel, biologically active

compounds, including potential treatments for cancer and neurological disorders.[1] The

functional groups on the pyridine ring allow for diverse chemical modifications to create

complex therapeutic agents.[1]

Agrochemicals: The pyridine structure is a common feature in herbicides and fungicides. 5-
Hydroxynicotinic acid can be used as a starting material for the development of new

agrochemicals.[1]

Materials Science: It can act as a ligand in coordination chemistry to form metal-ligand

complexes. These complexes have potential applications in catalysis and the development of

sensors.

Conclusion
5-Hydroxynicotinic acid is a versatile chemical compound with established utility in synthetic

chemistry and as a tool for biochemical investigation. Its well-defined properties and reactivity

make it a valuable resource for researchers in academia and industry. This guide provides a

foundational understanding of its key characteristics and applications, serving as a practical

resource for professionals in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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